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Compound of Interest

Compound Name: 2,6-Dimethoxybenzoic Acid

Cat. No.: B042506 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2,6-Dimethoxybenzoic acid (2,6-DMBA) is a naturally occurring phenolic compound found in

various plant species and has been identified as an endogenous metabolite in humans.[1][2]

While research on 2,6-DMBA is ongoing, its structural similarity to other bioactive molecules

suggests its potential involvement in key cellular signaling pathways. This technical guide

provides a comprehensive overview of 2,6-DMBA, with a focus on its metabolic aspects,

potential biological activities, and detailed experimental protocols for its study. Particular

attention is given to its plausible connection to the mTOR and p38 MAPK signaling pathways,

offering a valuable resource for researchers investigating novel therapeutic agents.

Introduction to 2,6-Dimethoxybenzoic Acid
2,6-Dimethoxybenzoic acid is a member of the o-methoxybenzoic acids and derivatives class

of organic compounds.[3] It is characterized by a benzoic acid structure with two methoxy

groups at positions 2 and 6 of the benzene ring.[3]
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Property Value Reference

Molecular Formula C9H10O4 [4]

Molecular Weight 182.17 g/mol [4]

CAS Number 1466-76-8 [4]

Appearance
White to off-white crystalline

powder
[5]

Melting Point 185-187 °C [5]

Solubility Soluble in DMSO [6]

2,6-Dimethoxybenzoic Acid as a Metabolite
2,6-DMBA has been detected and quantified in human blood and urine, confirming its status as

an endogenous metabolite.[2] It is also found in certain plants, such as Dianthus caryophyllus

and Curculigo orchioides.[4]

Biosynthesis and Metabolic Fate (Hypothesized)
While the precise biosynthetic and metabolic pathways of 2,6-DMBA in humans are not yet fully

elucidated, the metabolism of structurally similar aromatic compounds in microorganisms

provides a plausible model. The degradation of benzoic acid and its derivatives in bacteria

often proceeds through the formation of a central intermediate, benzoyl-CoA.[7] This process

typically involves the activation of the carboxylic acid group to a CoA thioester, followed by

dearomatization and ring cleavage.[7][8]

It is hypothesized that 2,6-DMBA could be a metabolite of more complex dietary polyphenols or

could be synthesized endogenously. Its degradation may follow a similar pathway to other

benzoic acids, involving demethylation and subsequent ring cleavage.

A related compound, 2,6-Dimethoxy-1,4-benzoquinone (2,6-DMBQ), is a major bioactive

component of fermented wheat germ extract and has demonstrated significant biological

activity. Given the structural relationship, it is plausible that 2,6-DMBA could serve as a

precursor or be a metabolic product of 2,6-DMBQ.
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Caption: Hypothesized metabolic relationship between 2,6-DMBQ and 2,6-DMBA.

Quantitative Data
The concentration of 2,6-DMBA has been quantified in human biological fluids.

Biological Fluid Concentration (µM) Subject Reference

Blood 0.136 ± 0.022 Adult Male (Normal) [2]

Potential Biological Activity: Involvement in mTOR
and p38 MAPK Signaling
While direct studies on the biological activity of 2,6-DMBA are limited, the closely related

compound 2,6-DMBQ has been shown to inhibit the mTOR and p38 MAPK signaling pathways.

This suggests that 2,6-DMBA may possess similar properties.

mTOR Signaling Pathway
The mTOR (mammalian target of rapamycin) signaling pathway is a crucial regulator of cell

growth, proliferation, and metabolism.[9] Dysregulation of this pathway is implicated in various

diseases, including cancer. 2,6-DMBQ has been demonstrated to be a potent inhibitor of the

mTOR pathway.
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Caption: Hypothesized inhibitory effect of 2,6-DMBA on the mTOR signaling pathway.

p38 MAPK Signaling Pathway
The p38 mitogen-activated protein kinase (MAPK) pathway is involved in cellular responses to

stress, inflammation, and apoptosis.[10] Aberrant p38 MAPK signaling is associated with

various inflammatory diseases and cancer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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